Cas no 123714-93-2 (Olean-12-en-28-oic acid, 3-[[2-O-[4-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-β-D-galactopyranosyl]-β-D-glucopyranosyl]oxy]-2,23-dihydroxy-, 28-[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl] ester, intramol. 4''(3)→4''(28)-ester, (2β,3β,4α)-)

• Product Name: Olean-12-en-28-oic acid, 3-[[2-O-[4-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-β-D-galactopyranosyl]-β-D-glucopyranosyl]oxy]-2,23-dihydroxy-, 28-[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl] ester, intramol. 4''(3)→4''(28)-ester, (2β,3β,4α)-
• CAS No: 123714-93-2
• MF: C₅₉H₉₂O₂₆
• MW: 1217.34620189667
• CID: 214394
• Update Time: 2024-03-01

Olean-12-en-28-oic acid, 3-[[2-O-[4-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-β-D-galactopyranosyl]-β-D-glucopyranosyl]oxy]-2,23-dihydroxy-, 28-[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl] ester, intramol. 4''(3)→4''(28)-ester, (2β,3β,4α)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-[[2-O-[4-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-
• Olean-12-en-28-oicacid, 3-[[2-O-[4-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-2,23-dihydroxy-,28-[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]
• 28H-6,9:17,20-Diethano-38,41-methano-27a,32,35-[1]propanyl[3]ylidene-2H,11H,22H,27H-dibenzo[v,a1]dipyrano[3,2-r:2',3'-g1][1,3,6,12,15,17,20,32]octaoxacyclotetratriacontin,olean-12-en-28-oic acid deriv.
• 4''(28)-ester,(2b,3b,4a)-
• Lobatoside G
• Olean-12-en-28-oicacid, 3-[[2-O-[4-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-2,23-dihydroxy-,28-[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl] ester,intramol. 4''(3)&reg
• Olean-12-en-28-oic acid, 3-[[2-O-[4-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-β-D-galactopyranosyl]-β-D-glucopyranosyl]oxy]-2,23-dihydroxy-, 28-[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl] ester, intramol. 4''(3)→4''(28)-ester, (2β,3β,4α)-

• Inchi： 1S/C59H92O26/c1-25-43-39(70)41(72)48(77-25)82-45-36(67)29(64)23-76-50(45)85-52(74)59-15-13-53(2,3)17-27(59)26-9-10-33-55(5)18-28(63)47(56(6,24-62)32(55)11-12-58(33,8)57(26,7)14-16-59)84-51-46(38(69)37(68)30(21-60)78-51)83-49-42(73)40(71)44(31(22-61)79-49)81-35(66)20-54(4,75)19-34(65)80-43/h9,25,27-33,36-51,60-64,67-73,75H,10-24H2,1-8H3
• InChI Key： PKQUIXNXAZCRCG-UHFFFAOYSA-N
• SMILES： CC1C2C(C(C(OC3C(OC(C45CCC6(C(=CCC7C6(C)CCC6C7(CC(C(C6(CO)C)OC6C(OC7C(O)C(O)C(OC(CC(CC(O2)=O)(O)C)=O)C(CO)O7)C(O)C(O)C(CO)O6)O)C)C4CC(C)(C)CC5)C)=O)OCC(O)C3O)O1)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids